Cas no 16426-50-9 (Butanedioic acid,2-hydroxy-, calcium salt (1:1))

Butanedioic acid,2-hydroxy-, calcium salt (1:1) structure
16426-50-9 structure
Product Name:Butanedioic acid,2-hydroxy-, calcium salt (1:1)
CAS No:16426-50-9
MF:C4H4CaO5
MW:172.149560928345
CID:137064
PubChem ID:167659
Update Time:2025-04-19

Butanedioic acid,2-hydroxy-, calcium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-hydroxy-, calcium salt (1:1)
    • CalciumMalate21
    • 2,6-diaminohexanoic acid hydrochloride
    • calcium hydrogenmalate
    • Calciumhydrogenmalat
    • DL-2,6-Diaminohexanoic acid monohydrochloride
    • DL-Aepfelsaeure,Calcium-DL-malat
    • DL-LYSINE HYDROCHLORIDE
    • DL-Lysine monohydrochloride
    • DL-malic acid,calcium-DL malate
    • Lys hydrochloride
    • lysine hydrochloride
    • lysine monohydrochloride
    • PDL HBr
    • CalciumMalate21%
    • CALCIUM MALATE [WHO-DD]
    • calcium;2-hydroxybutanedioate
    • CalciumMalate21per cent
    • FT-0694888
    • MONOCALCIUM MALATE, D, L-
    • E-352(II)
    • DTXSID30936929
    • Calcium 2-hydroxysuccinate(1:x)
    • 17482-42-7
    • OLOZVPHKXALCRI-UHFFFAOYSA-L
    • INS NO.352(II)
    • D48OP746DW
    • Butanedioic acid,2-hydroxy-,calcium salt(1:1)
    • AKOS015914144
    • EINECS 241-498-1
    • Butanedioic acid, hydroxy-, calcium salt (1:1)
    • NS00085745
    • Calcium malate
    • calcium 2-hydroxybutanedioate
    • UNII-D48OP746DW
    • calciummalate
    • INS-352(II)
    • 16426-50-9
    • DL-MONOCALCIUM MALATE
    • Q1356722
    • calcium dl-malate
    • CALCIUM MALATE, DL-
    • SCHEMBL121114
    • Inchi: 1S/C4H6O5.Ca/c5-2(4(8)9)1-3(6)7;/h2,5H,1H2,(H,6,7)(H,8,9);/q;+2/p-2
    • InChI Key: OLOZVPHKXALCRI-UHFFFAOYSA-L
    • SMILES: [Ca+2].OC(C(=O)[O-])CC(=O)[O-]

Computed Properties

  • Exact Mass: 171.96800
  • Monoisotopic Mass: 171.968
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101A^2

Experimental Properties

  • Boiling Point: 306.4°C at 760 mmHg
  • Flash Point: 153.4°C
  • PSA: 100.49000
  • LogP: -3.76280

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